Cas no 93776-86-4 (Cyclohexane,1-isocyanato-3-(isocyanatomethyl)-1-methyl-)

• Product Name: Cyclohexane,1-isocyanato-3-(isocyanatomethyl)-1-methyl-
• CAS No: 93776-86-4
• MF: C₁₀H₁₄N₂O₂
• MW: 194.230362415314
• CID: 805749
• PubChem ID: 3022277
• Update Time: 2025-04-19

Cyclohexane,1-isocyanato-3-(isocyanatomethyl)-1-methyl- Chemical and Physical Properties

Names and Identifiers

• Cyclohexane,1-isocyanato-3-(isocyanatomethyl)-1-methyl-
• 1-isocyanato-3-(isocyanatomethyl)-1-methylcyclohexane
• Q2DDJ86V7H
• CYCLOHEXANE, 1-ISOCYANATO-3-(ISOCYANATOMETHYL)-1-METHYL-
• UNII-Q2DDJ86V7H
• 93776-86-4
• SCHEMBL190975
• NS00062897
• DTXSID00918095
• EINECS 298-013-1

• Inchi： 1S/C10H14N2O2/c1-10(12-8-14)4-2-3-9(5-10)6-11-7-13/h9H,2-6H2,1H3
• InChI Key： KHXVVWQPIQVNRH-UHFFFAOYSA-N
• SMILES： O=C=NC1(C)CCCC(CN=C=O)C1

Computed Properties

• Exact Mass: 194.106
• Monoisotopic Mass: 194.106
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 291
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 58.9Ų

Experimental Properties

• Density: 1.11
• Boiling Point: 271.5°Cat760mmHg
• Flash Point: 109°C
• Refractive Index: 1.537